(6-Formylpyridin-2-yl)methyl 4-methylbenzenesulfonate
Overview
Description
(6-Formylpyridin-2-yl)methyl 4-methylbenzenesulfonate, also known as FPMMBS, is a highly versatile and multifunctional organic compound, widely used in scientific research and laboratory experiments. It is an important building block in numerous organic synthesis reactions, as well as a catalyst for various biochemical and physiological processes.
Scientific Research Applications
Synthesis of Pyrimidin-Amines : A study by Erkin et al. (2015) details the synthesis of 4-aryloxy-6-methylpyrimidin-2-amines using 2-amino-6-methylpyrimidin-4-yl 4-methylbenzenesulfonate, demonstrating its utility in the creation of complex organic compounds (Erkin, Yuzikhin, Krutikov, & Papinyan, 2015).
Radiochemistry for Medical Imaging : The compound has been used in the synthesis of radiochemicals for positron emission tomography (PET) tracers, as explored by Erlandsson et al. (2008). They developed one- and two-step syntheses for 18F-labelling using (S)-6-[(4-chlorophenyl)-(1H-1,2,4-triazol-1-yl)methyl]-1H-benzotriazole with 4-methylbenzenesulfonate, showcasing its role in advanced medical imaging technologies (Erlandsson, Karimi, Takahashi, & Långstrom, 2008).
Crystallography and Tautomerism Analysis : Babu et al. (2014) studied the crystal structure of 2-amino-6-methylpyridinium 4-methylbenzenesulfonate, revealing insights into amine-imine tautomerism and hydrogen bonding interactions. This research is crucial in understanding molecular structures and interactions (Babu, Dhavamurthy, Nizammohideen, Peramaiyan, & Mohan, 2014).
Nonlinear Optical Properties : Li et al. (2012) synthesized thienyl-substituted pyridinium salts with different counter-anions, including 4-methylbenzenesulfonate, to study their nonlinear optical (NLO) properties. Such research is vital for the development of new materials for optical technologies (Li, Cui, Yang, Tao, Lin, Ye, & Yang, 2012).
Antibacterial and Anti-inflammatory Agents : Abbasi et al. (2017) synthesized new sulfonamides bearing 4-methylbenzenesulfonate, testing their antibacterial potential and lipoxygenase inhibition, indicating potential therapeutic applications (Abbasi, Rehman, Siddiqui, Sheeza, Nazir, Ahmad, Malik, & Shah, 2017).
properties
IUPAC Name |
(6-formylpyridin-2-yl)methyl 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4S/c1-11-5-7-14(8-6-11)20(17,18)19-10-13-4-2-3-12(9-16)15-13/h2-9H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWQQMBJKUVADRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC2=NC(=CC=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Formylpyridin-2-yl)methyl 4-methylbenzenesulfonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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